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Compound of Interest

1-Amino-1-
Compound Name:
cyclopentanecarboxamide

Cat. No. B096507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Amino-1-
cyclopentanecarboxamide, a key building block in synthetic chemistry. It also outlines a
representative experimental workflow for its synthesis and characterization, offering a
foundational protocol for researchers in drug development and organic synthesis.

Physicochemical Data

The fundamental molecular properties of 1-Amino-1-cyclopentanecarboxamide have been
determined and are summarized below. These data are critical for reaction stoichiometry,
analytical characterization, and formulation development.

Parameter Value Reference
Molecular Formula C6H12N20 [1][2]
Molecular Weight 128.17 g/mol [1112]
CAS Number 17193-28-1 [1][3]
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Representative Experimental Workflow: Synthesis
and Quality Control

The following section details a generalized experimental protocol for the synthesis and
subsequent quality control of 1-Amino-1-cyclopentanecarboxamide. This workflow is typical
for ensuring the purity and identity of chemical building blocks used in pharmaceutical research
and development.

2.1. Synthesis Protocol

A common synthetic route to 1-Amino-1-cyclopentanecarboxamide is the Strecker synthesis,
followed by hydrolysis.

o Step 1: Strecker Synthesis. Cyclopentanone is reacted with an alkali cyanide (e.g., sodium
cyanide) and ammonium chloride to form 1-aminocyclopentanecarbonitrile. The reaction is
typically carried out in an aqueous solution and stirred at room temperature.

o Step 2: Nitrile Hydrolysis. The resulting 1-aminocyclopentanecarbonitrile is then subjected to
controlled hydrolysis. This is often achieved using a strong acid (e.g., hydrochloric acid) or
base (e.g., sodium hydroxide) to convert the nitrile group into a carboxamide group, yielding
the final product, 1-Amino-1-cyclopentanecarboxamide.

o Step 3: Work-up and Isolation. Following the hydrolysis, the reaction mixture is neutralized.
The product is then extracted using an appropriate organic solvent. The organic layers are
combined, dried, and the solvent is removed under reduced pressure to yield the crude
product.

» Step 4: Purification. The crude 1-Amino-1-cyclopentanecarboxamide is purified, typically
by recrystallization from a suitable solvent system to achieve the desired purity.

2.2. Quality Control and Characterization

To ensure the synthesized compound meets the required specifications, a series of analytical
tests are performed.

¢ Identity Confirmation:
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o Mass Spectrometry (MS): To confirm the molecular weight of the compound. The expected
molecular ion peak corresponding to [M+H]* would be observed at m/z 129.1.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm
the chemical structure of the molecule by analyzing the chemical shifts and coupling
constants of the hydrogen and carbon atoms.

e Purity Assessment:

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the
compound. A sample is injected into an HPLC system, and the area of the product peak is
compared to the total area of all peaks to calculate the purity percentage.

o Melting Point Analysis: The melting point of the purified compound is measured and
compared to the literature value as an indicator of purity.

Visualized Experimental Workflow

The logical flow of the synthesis and quality control process is depicted in the following
diagram.
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Caption: Synthesis and Quality Control Workflow for 1-Amino-1-cyclopentanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 1-Aminocyclopentanecarboxamide | C6H12N20 | CID 11116086 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 17193-28-1|1-Amino-1-cyclopentanecarboxamide|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis Workflow of 1-Amino-1-cyclopentanecarboxamide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b096507#1-amino-1-
cyclopentanecarboxamide-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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